Cas no 313223-11-9 (1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1))
313223-11-9 structure
Product Name:1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1)
CAS No:313223-11-9
MF:C7H6O7S2
MW:266.248340129852
CID:300932
Update Time:2024-01-27
1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1)
- 4-FORMYL-1 3-BENZENEDISULFONIC ACID
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- Inchi: 1S/C7H6O7S2/c8-4-5-1-2-6(15(9,10)11)3-7(5)16(12,13)14/h1-4H,(H,9,10,11)(H,12,13,14)
- InChI Key: PQYVGRGYAZDHFY-UHFFFAOYSA-N
- SMILES: C1(S(O)(=O)=O)=CC=C(C=O)C(S(O)(=O)=O)=C1
Computed Properties
- Exact Mass: 329.946
- Monoisotopic Mass: 329.946
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 452
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 144A^2
1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1) Related Literature
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Snehasish Debnath,Riya Ghosh,Pragti,Suman Mukhopadhyay,Kamesh Viswanathan Baskaran,Pabitra B. Chatterjee Analyst 2023 148 4072
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Boone M. Prentice,Scott A. McLuckey Chem. Commun. 2013 49 947
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Syed Salahuddin,Olivier Renaudet,Jean-Louis Reymond Org. Biomol. Chem. 2004 2 1471
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4. Deprotonation of hexacarbonyl(trimethylsilylethyne)dicobalt and subsequent single electron transfer chemistry. Polyacetylene–poly(cobaltcarbonyl) complexesPhilip Magnus,Daniel P. Becker J. Chem. Soc. Chem. Commun. 1985 640
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Hidemitsu Uno,Hikaru Watanabe,Yuko Yamashita,Noboru Ono Org. Biomol. Chem. 2005 3 448
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